N-(2,5-dimethylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
CAS No.: 1260924-57-9
Cat. No.: VC4812933
Molecular Formula: C24H23N3O2S2
Molecular Weight: 449.59
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1260924-57-9 |
|---|---|
| Molecular Formula | C24H23N3O2S2 |
| Molecular Weight | 449.59 |
| IUPAC Name | N-(2,5-dimethylphenyl)-2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide |
| Standard InChI | InChI=1S/C24H23N3O2S2/c1-14-5-6-17(4)20(12-14)25-21(28)13-31-24-26-19-7-8-30-22(19)23(29)27(24)18-10-15(2)9-16(3)11-18/h5-12H,13H2,1-4H3,(H,25,28) |
| Standard InChI Key | TYCODWFUMHTFDN-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SC=C3 |
Introduction
Compounds with similar structures, such as N-(2,5-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide and N-(3,5-dimethylphenyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, are well-documented and can provide insights into potential properties and synthesis methods.
Synthesis Methods
Synthesis of similar compounds often involves multi-step reactions starting from commercially available precursors. For instance, N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide was synthesized using a two-stage protocol involving simple transformations and commercially available reagents .
Biological Activity
Some compounds with similar structures have shown potential biological activities. For example, N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide was evaluated as a possible 5-lipoxygenase (5-LOX) inhibitor .
Data Tables
Since specific data for N-(2,5-dimethylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is not available, we can look at similar compounds for comparison:
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